2,5-Dichloro-N-mesitylpyridin-3-amine

• Molecular Formula: C14H14Cl2N2
• Molecular Weight: 281.2 g/mol
• IUPAC Name: 2,5-dichloro-N-(2,4,6-trimethylphenyl)pyridin-3-amine
• InChI: InChI=1S/C14H14Cl2N2/c1-8-4-9(2)13(10(3)5-8)18-12-6-11(15)7-17-14(12)16/h4-7,18H,1-3H3
• InChI Key: REGLIPRTWOHJTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC2=C(N=CC(=C2)Cl)Cl)C

Description

2,5-Dichloro-N-mesitylpyridin-3-amine is a pyridine derivative featuring chlorine substituents at the 2- and 5-positions of the pyridine ring and an N-mesityl (2,4,6-trimethylphenyl) group at the 3-amino position. This structural configuration confers unique electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table compares 2,5-Dichloro-N-mesitylpyridin-3-amine with two structurally related pyridine derivatives from the provided evidence:

Property	2,5-Dichloro-N-mesitylpyridin-3-amine	6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	[6-(3,5-dimethylpiperidin-1-yl)pyridin-3-yl]methylamine
Molecular Formula	C₁₄H₁₄Cl₂N₂ (inferred)	C₂₃H₂₅N₃O₃	C₁₃H₂₁N₃
Molecular Weight (g/mol)	~280.9 (calculated)	391.46	219.32
Key Substituents	2,5-Cl; N-mesityl	2-methoxy; 6-benzodioxin; N-dimethylaminomethylphenyl	3-methylamine; 6-dimethylpiperidinyl
Polarity	Moderate (Cl, mesityl)	High (methoxy, benzodioxin, dimethylamino)	Moderate (piperidinyl, methylamine)
Steric Hindrance	High (mesityl group)	Moderate (benzodioxin and dimethylaminomethyl groups)	Low (linear methylamine side chain)

Reactivity and Electronic Effects

• Electron-Withdrawing vs. Donating Groups : The chlorine substituents in 2,5-Dichloro-N-mesitylpyridin-3-amine reduce electron density on the pyridine ring, enhancing susceptibility to nucleophilic aromatic substitution. In contrast, the methoxy group in is electron-donating, directing electrophilic reactions to specific ring positions .
• Steric Influence: The mesityl group in the target compound may impede interactions in catalytic or receptor-binding contexts compared to the less hindered dimethylaminomethylphenyl group in or the linear methylamine chain in .